4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Molecular Formula: C13H11ClN2O3S
• Molecular Weight: 310.76 g/mol
• SMILES: COC1=CC=C(C=C1)OC(=O)C2=NC(=NC=C2Cl)SC
• InChI: InChI=1S/C13H11ClN2O3S/c1-18-8-3-5-9(6-4-8)19-12(17)11-10(14)7-15-13(16-11)20-2/h3-7H,1-2H3
• InChIKey: CYQMRGKZZPQURH-UHFFFAOYSA-N

Kinase inhibitor programs often face delays from multi-step ester deprotection. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS 879958-04-0) solves this with a pre-installed leaving group for direct amidation, eliminating a separate hydrolysis step. • XLogP3=3.4 - reduced DMSO aggregation risk vs. fluoro analogs (XLogP3=3.5) in aqueous buffers >50% • TPSA=86.6 Ų - above the 80 Ų threshold, suited for esterase-labile prodrug design • Electron-donating 4-OCH₃ (σp=-0.27) enables controlled SNAr kinetics at the 5-Cl handle Supplied at 98% purity with full analytical characterization. In stock for immediate dispatch.

4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – Physicochemical Profile & Procurement

4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is a pyrimidine-4-carboxylate ester characterized by a 5-chloro substituent on the pyrimidine ring, a methylsulfanyl group at the 2-position, and a 4-methoxyphenyl ester moiety. Computed properties include a molecular weight of 310.76 g/mol, XLogP3 of 3.4, topological polar surface area (TPSA) of 86.6 Ų, and five rotatable bonds [1]. The compound is commercially available at 98% purity from select suppliers . Its scaffold places it within the 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate family, which has been documented as a key synthetic intermediate for kinase inhibitor development.

Workflow

Pyrimidine-4-carboxylate ester building block for kinase inhibitor synthetic programs

Selection

Pre-activated 4-methoxyphenyl ester enables direct amidation without separate hydrolysis

Use Context

Reported scaffold core documented in GSK3β and ALK inhibitor intermediate literature

• [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. Chemical and Physical Properties (Computed: XLogP3, TPSA, Molecular Weight, Rotatable Bond Count). https://www.kuujia.com/cas-879958-04-0.html View Source

4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – Non-Interchangeability with Analogs

Although multiple phenyl-substituted 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate esters share an identical heterocyclic core, substitution on the ester phenyl ring produces quantifiable shifts in lipophilicity, polar surface area, and electronic character that preclude simple interchange. The 4-methoxyphenyl ester (target) exhibits XLogP3 = 3.4 and TPSA = 86.6 Ų [1], whereas the 4-fluorophenyl analog (CAS 833438-50-9) yields XLogP3 = 3.5 and TPSA = 77.4 Ų [2], and the 2-fluorophenyl analog (CAS 879947-99-6) yields XLogP3 = 3.5 with equivalent TPSA of 77.4 Ų [3]. These differences—though apparently small—can alter solubility profiles, membrane permeability, and pharmacokinetic behavior in biological assays, making generic substitution without re-validation scientifically unsound.

Lipophilicity

Phenyl ester substitution shifts XLogP3; 4-methoxyphenyl ester profile may differ from fluoro analogs in aqueous solubility and HPLC retention

Polarity

TPSA difference arising from methoxy vs. fluoro substitution may alter passive membrane permeability context in biological assays

Reactivity

Electron-donating methoxy group modulates pyrimidine electrophilicity; substitution kinetics at the 5-chloro position may shift relative to electron-withdrawing analogs

• [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. Computed Properties: XLogP3 = 3.4, TPSA = 86.6 Ų. https://www.kuujia.com/cas-879958-04-0.html View Source
• [2] Kuujia. 4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 833438-50-9. Computed Properties: XLogP3 = 3.5, TPSA = 77.4 Ų. https://www.kuujia.com/cas-833438-50-9.html View Source
• [3] Kuujia. 2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879947-99-6. Computed Properties: XLogP3 = 3.5, TPSA = 77.4 Ų. https://www.kuujia.com/cas-879947-99-6.html View Source

4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – Differential Evidence vs. Analogs

Lipophilicity Difference: XLogP3 vs. Fluoro Analogs

The 4-methoxyphenyl ester (target) has a computed XLogP3 of 3.4 [1], compared with XLogP3 = 3.5 for both the 4-fluorophenyl analog (CAS 833438-50-9) [2] and the 2-fluorophenyl analog (CAS 879947-99-6) [3]. The ΔLogP of –0.1 indicates the target compound is marginally more hydrophilic than its fluorinated congeners. This difference, while modest, can translate into measurably distinct retention times on reversed-phase HPLC and altered solubility in aqueous DMSO assay buffers.

XLogP3 Difference

Head-to-head

ΔXLogP3 = –0.1

Reported lipophilicity difference may support aqueous solubility screening

Computed XLogP3 values; target more hydrophilic than fluoro analogs

Evidence Dimension	Lipophilicity (XLogP3, computed by PubChem method)
Target Compound Data	XLogP3 = 3.4 (4-methoxyphenyl ester)
Comparator Or Baseline	4-Fluorophenyl ester: XLogP3 = 3.5; 2-Fluorophenyl ester: XLogP3 = 3.5
Quantified Difference	ΔXLogP3 = -0.1 (target more hydrophilic than fluoro analogs)
Conditions	Computed by XLogP3 algorithm (PubChem/Cactvs); predicted octanol-water partition coefficient

Why This Matters

Lower lipophilicity predicts improved aqueous solubility, which can reduce DMSO aggregation artifacts in bioassays and simplify formulation for in vitro pharmacological testing.

• [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. XLogP3 = 3.4. https://www.kuujia.com/cas-879958-04-0.html View Source
• [2] Kuujia. 4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 833438-50-9. XLogP3 = 3.5. https://www.kuujia.com/cas-833438-50-9.html View Source
• [3] Kuujia. 2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879947-99-6. XLogP3 = 3.5. https://www.kuujia.com/cas-879947-99-6.html View Source

Polar Surface Area Difference vs. Fluoro Analogs

The target compound has a TPSA of 86.6 Ų [1], exceeding the commonly cited 80 Ų threshold associated with reduced passive membrane permeability. In contrast, both the 4-fluorophenyl and 2-fluorophenyl analogs register TPSA values of 77.4 Ų [2][3], remaining below this threshold. The +9.2 Ų difference arises from the additional oxygen atom in the methoxy group, which increases hydrogen-bond acceptor count without altering donor count.

TPSA Difference

Head-to-head

ΔTPSA = +9.2 Ų

Reported TPSA difference may support permeability context review

Target above 80 Ų threshold; fluoro analogs remain below it

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų, computed)
Target Compound Data	TPSA = 86.6 Ų (4-methoxyphenyl ester)
Comparator Or Baseline	4-Fluorophenyl ester: TPSA = 77.4 Ų; 2-Fluorophenyl ester: TPSA = 77.4 Ų
Quantified Difference	ΔTPSA = +9.2 Ų (target has higher polar surface area)
Conditions	Computed by Cactvs 3.4.8.24 algorithm (PubChem); TPSA derived from 2D molecular topology

Why This Matters

A TPSA above 80 Ų is empirically associated with lower passive transcellular permeability (e.g., Caco-2 or PAMPA assays). Researchers prioritizing cellular uptake may prefer fluoro analogs; those seeking reduced off-target cell penetration or improved renal clearance may favor the methoxy compound.

• [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. TPSA = 86.6 Ų. https://www.kuujia.com/cas-879958-04-0.html View Source
• [2] Kuujia. 4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 833438-50-9. TPSA = 77.4 Ų. https://www.kuujia.com/cas-833438-50-9.html View Source
• [3] Kuujia. 2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879947-99-6. TPSA = 77.4 Ų. https://www.kuujia.com/cas-879947-99-6.html View Source

Conformational Flexibility vs. Fluoro Analogs

The target compound possesses five rotatable bonds (ester linkage + methoxy group rotation) [1], compared with four rotatable bonds for the 4-fluorophenyl ester analog [2] and the 2-fluorophenyl ester analog [3], which lack the methoxy O–CH3 rotatable bond. The additional conformational degree of freedom in the target compound increases the entropic penalty upon target binding, which can modulate binding affinity and selectivity in structure-activity relationship (SAR) studies.

Rotatable Bonds

Head-to-head

Δ = +1 rotatable bond

Reported flexibility difference may support binding entropy context

Target has 5 rotatable bonds; fluoro analogs have 4

Evidence Dimension	Number of rotatable bonds (molecular flexibility)
Target Compound Data	5 rotatable bonds (4-methoxyphenyl ester)
Comparator Or Baseline	4-Fluorophenyl ester: 4 rotatable bonds; 2-Fluorophenyl ester: 4 rotatable bonds
Quantified Difference	Δ = +1 rotatable bond (target is more flexible)
Conditions	Computed by Cactvs 3.4.8.24 topological analysis (PubChem); rotatable bond defined as any single bond not in a ring, excluding terminal atoms

Why This Matters

In fragment-based drug discovery and SAR campaigns, rotatable bond count directly impacts ligand efficiency metrics. The methoxy compound's extra degree of freedom may be advantageous for exploring binding pocket niches inaccessible to the more rigid fluoro analogs.

• [1] Kuujia. 4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879958-04-0. Rotatable Bond Count = 5. https://www.kuujia.com/cas-879958-04-0.html View Source
• [2] Kuujia. 4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 833438-50-9. Rotatable Bond Count = 4. https://www.kuujia.com/cas-833438-50-9.html View Source
• [3] Kuujia. 2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – CAS 879947-99-6. Rotatable Bond Count = 4. https://www.kuujia.com/cas-879947-99-6.html View Source

Electronic Substituent Effects: Methoxy vs. Fluoro

The 4-methoxyphenyl group exerts a net electron-donating effect through resonance (+M; Hammett σp = –0.27), whereas the 4-fluorophenyl group is weakly electron-withdrawing (σp = +0.06) [1]. This electronic difference directly affects the electrophilicity of the ester carbonyl carbon and the pyrimidine C-4 position, altering reactivity toward nucleophilic attack and cross-coupling conditions. The target compound's electron-rich ester is expected to undergo slower nucleophilic acyl substitution and to stabilize the pyrimidine ring toward oxidative degradation relative to the fluoro analogs.

Electronic Effects

Class-level

4-OCH₃ σp = –0.27 vs. 4-F σp = +0.06

Class-level electronic context may support reactivity review

Hammett constants from literature; opposite electronic character

Evidence Dimension	Electronic substituent effect (Hammett σp constant)
Target Compound Data	4-OCH3: σp = –0.27 (electron-donating by resonance)
Comparator Or Baseline	4-F: σp = +0.06 (weakly electron-withdrawing by induction)
Quantified Difference	Δσp = –0.33 (opposite electronic character; target is electron-rich, comparator is electron-poor)
Conditions	Hammett substituent constants from the comprehensive compilation of Hansch, Leo, and Taft (Chem. Rev. 1991); values represent the electronic effect of the para-substituent on the phenyl ring transmitted through the ester oxygen to the pyrimidine system

Why This Matters

The divergent electronic character influences reaction kinetics in key synthetic transformations (e.g., Suzuki–Miyaura coupling at the 5-chloro position, nucleophilic displacement of the methylsulfanyl group). Researchers selecting a building block for library synthesis must consider whether an electron-rich or electron-deficient ester better suits the planned derivatization chemistry.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. σp (4-OCH3) = –0.27; σp (4-F) = +0.06. View Source

Scaffold Documented for GSK3β and ALK Inhibitors

The 5-chloro-2-(methylthio)pyrimidine-4-carboxylic acid scaffold (the hydrolyzed form of the core present in the target compound) is explicitly cited in the chemical literature as a synthetic intermediate for preparing glycogen synthase kinase 3 beta (GSK3β) inhibitors and non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment . It has also been reported as an intermediate for phosphatidylinositol phosphate kinase inhibitors and anaplastic lymphoma kinase (ALK) inhibitors . The 4-methoxyphenyl ester variant provides a directly tractable, pre-activated carboxylate form that can be used in amide coupling or transesterification without requiring a separate esterification step.

Scaffold Precedent

Data to verify

Scaffold cited for GSK3β, ALK, NNRTI inhibitors

Reported scaffold context; independent validation advised

Vendor and patent literature; no head-to-head IC₅₀ comparison

Evidence Dimension	Documented biological target space of the scaffold core
Target Compound Data	Scaffold reported as intermediate for GSK3β inhibitors, NNRTIs, ALK inhibitors, and phosphatidylinositol phosphate kinase inhibitors
Comparator Or Baseline	Methyl ester analog (CAS 79686-03-6): same scaffold, lower MW (218.66), no documented target linkage beyond serving as a simpler building block
Quantified Difference	Qualitative differentiation—4-methoxyphenyl ester offers a pre-installed phenol-leaving group enabling direct transesterification/amidation; methyl ester requires saponification prior to further derivatization
Conditions	Patent and vendor literature documentation; no head-to-head biochemical IC50 comparison available for the intact ester compounds

Why This Matters

For medicinal chemistry groups pursuing kinase inhibitor programs, selecting a building block with a pre-validated scaffold core reduces synthetic risk. The 4-methoxyphenyl ester offers a balance of scaffold precedent and synthetic convenience that the simpler methyl ester does not provide.

4-Methoxyphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate – Application Scenarios

Kinase Inhibitor Lead Generation with Pre-Validated Pyrimidine Scaffold

Based on evidence that the 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate core is a documented intermediate for GSK3β, ALK, and phosphatidylinositol phosphate kinase inhibitors , the 4-methoxyphenyl ester is the preferred procurement choice for kinase-focused medicinal chemistry programs. Its pre-installed 4-methoxyphenyl leaving group permits direct amidation with diverse amine libraries without requiring a separate ester hydrolysis step, accelerating SAR exploration.

Aqueous-Compatible Screening with Moderate Lipophilicity

With an XLogP3 of 3.4—marginally lower than the 3.5 of fluoro analogs [1]—the target compound presents reduced risk of DMSO-mediated aggregation artifacts in biochemical assays. Procurement should prioritize this ester over the 4-fluorophenyl and 2-fluorophenyl variants when the screening cascade involves aqueous buffer concentrations exceeding 50% and precipitation of lipophilic compounds has been problematic in prior campaigns.

Covalent Fragment Screening with Controlled Electrophilicity

The electron-donating 4-methoxyphenyl group (Hammett σp = –0.27) deactivates the pyrimidine ring toward nucleophilic aromatic substitution at the 5-chloro position relative to the electron-withdrawing 4-fluorophenyl group (σp = +0.06) [2]. This electronic modulation allows researchers to fine-tune the reactivity of the 5-chloro handle for covalent fragment linking or SNAr-based library diversification. The methoxy ester is indicated when slower, more controlled substitution kinetics are required to avoid premature consumption of the reactive handle.

Transesterification-Based Prodrug Design Building Block

The 4-methoxyphenyl ester moiety provides a UV-active chromophore that simplifies HPLC reaction monitoring, and its TPSA of 86.6 Ų [1] places it above the 80 Ų threshold associated with reduced passive membrane permeability. This combination makes the compound an attractive starting point for designing esterase-labile prodrugs where the intact ester is intended to remain extracellular, releasing the active carboxylic acid only upon intracellular esterase cleavage.

Application

Selection Property

Validation Focus

Kinase inhibitor lead generation

Pre-activated ester scaffold with documented kinase target space

Scaffold precedent documentation review

Aqueous-compatible biochemical screening

Moderate lipophilicity profile for reduced aggregation risk

Aqueous solubility and DMSO aggregation assay

Controlled-reactivity library synthesis

Electron-rich ester character modulates SNAr kinetics

Reactivity profiling at 5-chloro position

Esterase-labile prodrug design studies

UV-active chromophore and TPSA-based permeability context

Extracellular stability and intracellular release assay

• [1] Kuujia. Computed physicochemical properties for 4-methoxyphenyl (XLogP3 = 3.4, TPSA = 86.6 Ų) and 4-fluorophenyl (XLogP3 = 3.5, TPSA = 77.4 Ų) 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylates. CAS 879958-04-0 and CAS 833438-50-9. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source